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Compound of Interest

Compound Name: Linuron

Cat. No.: B1675549

An In-depth Technical Guide on the Properties of Linuron (CAS Number 330-55-2)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical, physical,
toxicological, and environmental properties of Linuron (CAS No. 330-55-2). The information is
compiled from various scientific and regulatory sources to support research, development, and
safety assessment activities.

Chemical and Physical Properties

Linuron, with the IUPAC name N'-(3,4-dichlorophenyl)-N-methoxy-N-methylurea, is a
substituted phenylurea herbicide.[1][2] It presents as an odorless, white to colorless crystalline
solid.[1] Dry formulations of Linuron are stable under normal storage conditions, and it is
stable in neutral aqueous media at its melting point.[3] However, it undergoes slow hydrolysis
by acids and alkalis at normal temperatures, a process that accelerates at higher temperatures.

[3]

Table 1: Physicochemical Properties of Linuron
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Property Value Source(s)
CAS Number 330-55-2 [1]
Molecular Formula CoH10CI2N202 [1]
Molecular Weight 249.09 g/mol [1]
Melting Point 93-94 °C [11[4]
Boiling Point Decomposes before boiling [5]
Density 1.49 g/cm3 at 20 °C [1]
Vapor Pressure 1.43 x10~® mmHg at 25 °C [1]
Water Solubility 75 - 81 mg/L at 24-25 °C [3][6]
Log K_ow (Octanol-Water
Partition Coefficient) 30-32 7]
Henry's Law Constant j(.:97 X 10~° atm-m3/mol at 25 o

Table 2: Solubility of Linuron in Organic Solvents at 25 °C
Solvent Solubility (g/kg) Source(s)
Acetone 500 [1]
Benzene 150 [1]
Ethanol 150 [1]
Xylene 130 [1]
n-Heptane 15 [1]

Mechanism of Action

Linuron exhibits two primary mechanisms of action that are relevant to its herbicidal activity

and its toxicological profile in non-target organisms.
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Inhibition of Photosystem Il (Herbicidal Action)

In plants, Linuron acts as a potent inhibitor of photosynthesis.[2][8] It disrupts the
photosynthetic electron transport chain within Photosystem Il (PSII) by binding to the D1
protein at the Q_B_ binding site.[8][9] This binding competitively displaces the native
plastoquinone molecule, which is the secondary quinone acceptor (Q_B_).[9] The blockage
prevents the flow of electrons from the primary quinone acceptor (Q_A ) to Q_B_, thereby
halting the production of ATP and NADPH required for carbon fixation.[9] This interruption of
photosynthesis leads to rapid chlorosis (yellowing) and eventual death of the susceptible plant.

[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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